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Compound of Interest

Compound Name: Calcium bisulfite

Cat. No.: B080985 Get Quote

An In-depth Technical Guide on the Chemical Properties and Structure of Calcium Hydrogen

Sulfite

Introduction
Calcium hydrogen sulfite, also known as calcium bisulfite, is an inorganic compound with the

chemical formula Ca(HSO₃)₂.[1][2] It is primarily known and utilized as an aqueous solution,

appearing as a colorless to yellowish liquid with a characteristic odor of sulfur dioxide.[1][3][4]

This compound is classified as an acid salt and exhibits acidic properties in solution.[1][5] Its

utility spans various industrial applications, including the sulfite process for paper pulping,

where it dissolves lignin from wood chips, and as a preservative and disinfectant in the food

and beverage industries under the E number E227.[1][5][6]

Chemical Structure and Nomenclature
Calcium hydrogen sulfite is an ionic compound consisting of a divalent calcium cation (Ca²⁺)

and two monovalent hydrogen sulfite (or bisulfite) anions (HSO₃⁻). The hydrogen sulfite anion

possesses a trigonal pyramidal geometry with the sulfur atom at the apex. The sulfur atom is

bonded to three oxygen atoms, and a hydrogen atom is attached to one of the oxygen atoms.

Systematic IUPAC Name: Calcium hydrogen sulfite[2][5]

Common Synonyms:
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Calcium bisulfite[1][2][5]

Calcium hydrogensulphite[2]

Sulfurous acid, calcium salt (2:1)[2]

Physicochemical Properties
The key quantitative properties of calcium hydrogen sulfite are summarized in the tables below.

It is important to note that the compound is primarily stable and handled in its aqueous solution

form.[1][7]

Table 1: Physical and Chemical Properties of Calcium Hydrogen Sulfite

Property Value Source(s)

Molecular Formula Ca(HSO₃)₂ [2][4]

Molar Mass 202.22 g/mol [1]

Appearance
Colorless to yellow aqueous

solution
[1][4]

Odor Sulfur dioxide [1][3]

Density 1.06 g/cm³ (solution) [1][3]

Solubility Soluble in water [1]

Stability Decomposes upon heating [1]

Table 2: Chemical Identifiers
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Identifier Value Source(s)

CAS Number 13780-03-5 [1][2]

PubChem CID 26268 [2][5]

EC Number 237-423-7 [2]

UNII SNM7K02JP2 [2][5]

E Number E227 (Preservative) [1][5]

Chemical Reactivity and Behavior
Acidity
In an aqueous solution, calcium hydrogen sulfite behaves as an acid due to the equilibrium of

the hydrogen sulfite ion, which can release a proton (H⁺) to form the sulfite ion (SO₃²⁻).[1][5]

Decomposition
Calcium hydrogen sulfite is thermally unstable and decomposes upon heating, emitting toxic

fumes of sulfur oxides (SOx).[1][4] The decomposition of the related calcium sulfite (CaSO₃)

begins at approximately 600°C. One decomposition pathway involves disproportionation to

form calcium sulfate and calcium sulfide (4CaSO₃ → 3CaSO₄ + CaS), while another involves

decomposition to calcium oxide and sulfur dioxide (CaSO₃ → CaO + SO₂).[8][9]

Redox Reactions
Calcium hydrogen sulfite is a reducing agent.[2][4] It reacts with oxidizing agents, which can be

vigorous and generate heat.[2][4] For instance, it is used as an "antichlor" in bleaching

processes to neutralize and remove excess chlorine.[7]

Reaction with Acids
When treated with acids, calcium hydrogen sulfite solution generates sulfur dioxide gas.[2][4]

Corrosivity
Solutions of calcium hydrogen sulfite are corrosive to metals.[1][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.atamanchemicals.com/calcium-bisulfite_u26209/
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-bisulfite
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-bisulfite
https://en.wikipedia.org/wiki/Calcium_bisulfite
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-bisulfite
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-bisulfite
https://en.wikipedia.org/wiki/Calcium_bisulfite
https://www.atamanchemicals.com/calcium-bisulfite_u26209/
https://en.wikipedia.org/wiki/Calcium_bisulfite
https://www.atamanchemicals.com/calcium-bisulfite_u26209/
https://en.wikipedia.org/wiki/Calcium_bisulfite
https://www.atamanchemicals.com/calcium-bisulfite_u26209/
https://cameochemicals.noaa.gov/chemical/2779
https://www.semanticscholar.org/paper/The-Thermal-Decomposition-Process-of-Calcium-Matsuzaki-Masumizu/596a832ebede57aab22d644d35561fb2a7a593ee
https://www.scilit.com/publications/72f32b394d5d7c48af407a99a5d844ae
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-bisulfite
https://cameochemicals.noaa.gov/chemical/2779
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-bisulfite
https://cameochemicals.noaa.gov/chemical/2779
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852035.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-bisulfite
https://cameochemicals.noaa.gov/chemical/2779
https://www.atamanchemicals.com/calcium-bisulfite_u26209/
https://cameo.mfa.org/wiki/Calcium_bisulfite
https://cameochemicals.noaa.gov/chemical/2779
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of Calcium Hydrogen Sulfite Solution
Principle: Calcium hydrogen sulfite solution is typically prepared by reacting a calcium base,

such as calcium hydroxide (slaked lime) or calcium carbonate, with an excess of sulfur dioxide

in an aqueous medium.[1][3][5] The excess sulfur dioxide ensures the formation of the soluble

hydrogen sulfite rather than the poorly soluble calcium sulfite (CaSO₃).

Methodology:

Slurry Preparation: Prepare a slurry of calcium hydroxide, Ca(OH)₂, by suspending it in

water. Alternatively, a slurry of finely powdered calcium carbonate (CaCO₃) can be used.[1]

Gas Introduction: Bubble sulfur dioxide (SO₂) gas through the vigorously stirred slurry.[3][7]

Reaction Monitoring: Continue the introduction of SO₂ until the solid calcium hydroxide or

carbonate has completely reacted to form a clear or slightly yellowish solution. The chemical

equations for these reactions are:

Ca(OH)₂ + 2SO₂ → Ca(HSO₃)₂[1]

CaCO₃ + 2SO₂ + H₂O → Ca(HSO₃)₂ + CO₂

Completion: The resulting solution is calcium hydrogen sulfite, which typically contains some

dissolved free sulfur dioxide.

Analysis of Calcium Hydrogen Sulfite Solution
(Iodometric Titration)
Principle: The concentration of hydrogen sulfite in a solution can be determined by redox

titration with a standardized iodine solution. The hydrogen sulfite ion is oxidized by iodine to the

sulfate ion, while iodine is reduced to iodide.

Methodology:

Sample Preparation: Accurately pipette a known volume (e.g., 25.00 mL) of the calcium

hydrogen sulfite solution into an Erlenmeyer flask. Dilute with approximately 100 mL of
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deionized water.

Acidification: Add a small amount of dilute acid (e.g., 1 M HCl or H₂SO₄) to the flask. This

ensures the reaction proceeds under acidic conditions.

Indicator: Add a few drops of starch indicator solution. The solution should remain colorless.

Titration: Titrate the sample with a standardized iodine (I₂) solution of known concentration

(e.g., 0.1 M). The iodine will react with the hydrogen sulfite according to the following

equation:

HSO₃⁻ + I₂ + H₂O → SO₄²⁻ + 2I⁻ + 3H⁺

Endpoint Determination: The endpoint is reached when all the hydrogen sulfite has been

consumed. The next drop of iodine solution will react with the starch indicator to form a deep

blue-black complex, indicating the endpoint of the titration.

Calculation: Record the volume of iodine solution used. The concentration of calcium

hydrogen sulfite in the original sample can be calculated using the stoichiometry of the

reaction.

Diagrams and Visualizations
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Caption: Equilibrium of sulfurous acid and formation of calcium hydrogen sulfite.
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Start: Analysis of Ca(HSO₃)₂
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Caption: Experimental workflow for iodometric titration of calcium hydrogen sulfite.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b080985?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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